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Compound of Interest

Compound Name: 4-Bromo-2'-chlorobenzophenone
CAS No.: 464190-33-8
Cat. No.: B1280358
Get Quote
. J

CAS Number: 464190-33-8 Formula: C13HsBrClO Molecular Weight: 295.56 g/mol [1]

Executive Summary

4-Bromo-2'-chlorobenzophenone is a high-value pharmacophore scaffold, primarily utilized in
the synthesis of diaryl ketone-based therapeutics, including SGLT2 inhibitors (e.g.,
Dapagliflozin analogs) and specific kinase inhibitors. Unlike commodity benzophenones, this
specific regioisomer faces supply constraints due to the difficulty of achieving high
regioselectivity during standard industrial acylation.

Market Status:
e R&D Scale: High cost (

2,000 per gram) due to custom synthesis requirements.

 Commercial Scale: Non-commodity status; requires Contract Development and
Manufacturing Organization (CDMO) engagement for kilogram-scale production.
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Technical Specifications & Critical Quality Attributes

(CQA)

For pharmaceutical applications, the control of regioisomers is the primary quality challenge.

Attribute Specification Criticality
) High; Isomers are difficult to
Purity (HPLC) = 98.0%
separate downstream.
White to off-white crystalline Indicator of efficient
Appearance

powder

recrystallization.

Regioisomer Content

< 0.5% (specifically 2-bromo or

4'-chloro analogs)

Critical; Affects biological

activity and patent coverage.

Residual Solvents

ICH Q3C Limits

Standard for GMP

intermediates.

Water Content

< 0.5%

Important for subsequent

anhydrous coupling reactions.

Synthesis Pathways: The "Make vs. Buy" Decision

The cost and availability of this intermediate are directly tied to the synthesis method employed.

Two primary routes exist: the Industrial Friedel-Crafts Route (economical but low selectivity)

and the Organometallic Route (high cost, high fidelity).

Route A: The Organometallic Approach (Recommended
for R&D/High Purity)

This route guarantees the correct isomer by using pre-functionalized starting materials,

avoiding the "isomer soup" of direct acylation.

Protocol:

o Reagents: 4-Bromobenzonitrile + 2-Chlorophenylmagnesium bromide (Grignard).
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e Mechanism: Nucleophilic addition of the Grignard reagent to the nitrile, forming an imine
intermediate, followed by acid hydrolysis to the ketone.

o Advantage: 100% Regiocontrol. No 2-bromo or 4'-chloro isomers formed.

Route B: Friedel-Crafts Acylation (Industrial/Bulk)

» Reagents: 2-Chlorobenzoyl chloride + Bromobenzene (catalyzed by AICIs).

» |Issue: Bromobenzene is ortho/para directing. While para is favored sterically, significant
ortho product (2-bromo-2'-chlorobenzophenone) is formed, requiring difficult fractional
crystallization.

Visualization of Synthesis Logic
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Caption: The Organometallic Route ensures regiochemical integrity, eliminating costly
purification steps required in Friedel-Crafts acylation.

Market Landscape & Pricing Analysis

The market is bifurcated between catalog resellers (high price) and custom synthesis labs (bulk
negotiation).

Supplier Tiering
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. Typical Lead ) ]
Supplier Type Examples Ti Target Volume Risk Profile
ime
BLDpharm, High Price: Often
Catalo Aaron re-packagin
9 ) 1-2 Weeks mgtog P ang )
Aggregators Chemicals, custom synthesis
Guidechem batches.
I Lead Time:
Matrix Fine ]
. . . Requires
Fine Chemical Chemicals, _
) ] 4-8 Weeks kg to MT synthesis on
CDMOs Enamine, WuXi
demand. Best for
AppTec
scale-up.
uality: Must
Bulk Indian/Chinese Q ) v )
) 2-3 Months >100 kg validate isomer
Manufacturers Generic API Mfrs

purity rigorously.

Price Benchmarks (2025/2026 Estimates)

Note: Prices for CAS 464190-33-8 are significantly higher than the common 4-bromo-4'-chloro

isomer.
. Estimated Price Range

Quantity Source Type
(USD)

250 mg $350 — $500 Catalog (e.g., Aaronchem)

1 gram $800 — $1,200 Catalog / Small Scale

100 grams $5,000 — $8,000 Custom Synthesis Quote
Negotiated ($2,000 — _

1kg CDMO Pilot Batch

$4,000/kg)

Procurement Strategy: Do not buy >10g from catalog suppliers. For needs exceeding 10g,
issue a Request for Quote (RFQ) to a CDMO specifying the Grignard synthesis route to ensure

purity.
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Quality Assurance Protocol (Self-Validating System)

To ensure the material purchased meets the stringent requirements for drug development, the
following validation workflow is required.

Step 1: Identity Confirmation via NMR

The 2'-chloro and 4-bromo substitution pattern has a distinct splitting pattern.

e 1H NMR (DMSO-de): Look for the AA'BB' system of the 4-bromophenyl ring (symmetric
doublets) vs. the ABCD system of the 2-chlorophenyl ring (complex multiplet).

« Differentiation: The ortho-chloro group causes a downfield shift of the adjacent proton on the
benzoyl ring compared to the para-chloro isomer.

Step 2: HPLC Regioisomer Method

Standard C18 columns may struggle to separate the 2-bromo and 4-bromo isomers.
o Column: Phenyl-Hexyl or Biphenyl stationary phase (provides better pi-pi selectivity).
o Mobile Phase: Acetonitrile/Water gradient with 0.1% Formic Acid.

» Validation: Spike the sample with commercially available 4-Bromo-4'-chlorobenzophenone
(CAS 27428-57-5) to ensure it resolves from your target peak.

Procurement Workflow Diagram
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Issue RFQ
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:

QC Testing:
1. 1H-NMR (ldentity)
2. HPLC (Purity)
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Caption: A "Gate-Stage" procurement model prevents the intake of isomerically impure
material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Buy High-Quality Bromides Products | Aaronchem [aaronchem.com]

o To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 4-Bromo-2'-
chlorobenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280358/docs#strategic-sourcing-technical-guide-4-
bromo-2-chlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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